Cas no 61836-09-7 (1-Pentanone, 2-(methylthio)-1-phenyl-)

1-Pentanone, 2-(methylthio)-1-phenyl- structure
61836-09-7 structure
Product Name:1-Pentanone, 2-(methylthio)-1-phenyl-
CAS No:61836-09-7
MF:C12H16OS
MW:208.319842338562
CID:465044
PubChem ID:71391826
Update Time:2025-04-19

1-Pentanone, 2-(methylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 2-(methylthio)-1-phenyl-
    • 2-methylsulfanyl-1-phenylpentan-1-one
    • 2-(Methylsulfanyl)-1-phenylpentan-1-one
    • 61836-09-7
    • DTXSID00813652
    • Inchi: 1S/C12H16OS/c1-3-7-11(14-2)12(13)10-8-5-4-6-9-10/h4-6,8-9,11H,3,7H2,1-2H3
    • InChI Key: FJBAGGJSHXWYJS-UHFFFAOYSA-N
    • SMILES: S(C)C(C(C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 208.09228
  • Monoisotopic Mass: 208.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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